1-[6-methyl-2,4-bis(4-nitrophenyl)-1,2,3,4-tetrahydro-5-pyrimidinyl]ethanone

• IUPAC Name: 1-[6-methyl-2,4-bis(4-nitrophenyl)-1,2,3,4-tetrahydropyrimidin-5-yl]ethanone
• InChI: InChI=1S/C19H18N4O5/c1-11-17(12(2)24)18(13-3-7-15(8-4-13)22(25)26)21-19(20-11)14-5-9-16(10-6-14)23(27)28/h3-10,18-21H,1-2H3
• InChI Key: OUBTXSONBROKEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-])C(=O)C
• Molecular Formula: C19H18N4O5
• Molecular Weight: 382.4 g/mol

Description

Compounds with nitrophenyl groups and pyrimidinyl groups are often used in the synthesis of various pharmaceuticals and other biologically active substances. The nitrophenyl group is a strong electron-withdrawing group, which can contribute to the reactivity of the compound. The pyrimidinyl group is a common structure in many biological molecules, including several vitamins and nucleotides.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of a suitable pyrimidine derivative with a compound containing a nitrophenyl group. The exact method would depend on the specific structures of the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of such compounds would be expected to show the characteristic features of both the nitrophenyl and pyrimidinyl groups. The nitrophenyl group would be expected to show a strong electron-withdrawing effect, which could affect the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions of such compounds would be expected to be influenced by the presence of the nitrophenyl and pyrimidinyl groups. The nitrophenyl group is a strong electron-withdrawing group, which could make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would be expected to be influenced by the presence of the nitrophenyl and pyrimidinyl groups. For example, the presence of the nitrophenyl group could increase the compound’s reactivity and affect its solubility in various solvents.

Mechanism of Action

The mechanism of action of such compounds in biological systems would depend on their specific structure and the target molecules in the system. Some nitrophenyl and pyrimidinyl compounds are known to have biological activity, but the specific activity would depend on the exact structure of the compound.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific structure. Some nitrophenyl compounds are known to be toxic, and appropriate safety precautions should be taken when handling them.

Future Directions

The future directions for research on such compounds could include the development of new synthesis methods, the investigation of their reactivity and properties, and the exploration of their potential uses in various applications, such as pharmaceuticals and other biologically active substances.